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Compound of Interest

Compound Name: Ramiprilat

Cat. No.: B1678798 Get Quote

Disclaimer: This document provides guidance on personal protective equipment (PPE) and

handling procedures for Ramipril. Ramipril is the prodrug of Ramiprilat, and while their

handling requirements are expected to be similar, it is crucial to consult the specific Safety Data

Sheet (SDS) for Ramiprilat before use. The information provided here is intended for

researchers, scientists, and drug development professionals and should be supplemented by a

thorough site-specific risk assessment.

Ramipril is an angiotensin-converting enzyme (ACE) inhibitor that may cause harm to an

unborn child and may cause damage to organs through prolonged or repeated exposure.[1][2]

[3][4] It is considered a hazardous substance, and appropriate safety precautions must be

taken to minimize exposure.[5]

Personal Protective Equipment (PPE)
Consistent use of appropriate personal protective equipment is the most critical measure to

ensure safety when handling Ramipril. The following table summarizes the recommended PPE.
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PPE Category Recommendation Rationale

Respiratory Protection

NIOSH/MSHA approved

respirator. Use a positive

pressure air-supplied respirator

for potential uncontrolled

release or unknown exposure

levels.[6]

To prevent inhalation of dust

particles.[5][7]

Hand Protection
Impervious gloves. Consider

double gloving.[6][7]
To prevent skin contact.[1][5]

Eye Protection

Safety glasses with side

shields or goggles. A

faceshield may be necessary if

there is a potential for direct

contact with dusts, mists, or

aerosols.[1][6]

To protect eyes from dust and

splashes.[5]

Skin and Body Protection

Work uniform or laboratory

coat. Additional garments such

as sleevelets, apron, or

disposable suits should be

used based on the task to

avoid exposed skin.[1] For

quantities over 1 kilogram,

disposable coveralls of low

permeability and disposable

shoe covers are

recommended.[5]

To prevent skin exposure and

contamination of personal

clothing.[1][5]

Occupational Exposure Limits
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Substance Limit Authority

Ramipril TWA: 3 µg/m³ (OEB 4) Internal

Ramipril Wipe limit: 30 µ g/100cm ² Internal

Particulates not otherwise

regulated (Total Dust)
TWA: 15 mg/m³ OSHA Z-1

Particulates not otherwise

regulated (Respirable fraction)
TWA: 5 mg/m³ OSHA Z-1

Particulates not otherwise

regulated (Respirable)
TWA: 5 mg/m³ NIOSH REL

Particulates not otherwise

regulated (Total)
TWA: 10 mg/m³ NIOSH REL

Particulates not otherwise

regulated (Respirable)
TWA: 5 mg/m³ ACGIH

TWA: Time-Weighted Average; OEB: Occupational Exposure Band. Data from a Ramipril

formulation Safety Data Sheet.[6]

Handling and Disposal Procedures
Engineering Controls:

Use process enclosures, local exhaust ventilation (e.g., Biosafety Cabinet, Ventilated

Balance Enclosures), or other engineering controls to maintain airborne levels below

recommended exposure limits.[6]

Essentially no open handling is permitted; use closed processing systems or containment

technologies.[6]

Ensure there is ready access to an emergency shower and eyewash unit.[5]

Handling:
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Preparation: Read and understand all safety precautions before handling.[3][6] Ensure all

necessary PPE is available and in good condition.

Dispensing/Weighing: Conduct in a ventilated enclosure to minimize dust generation.[6][7]

Procedure: Avoid all personal contact, including inhalation.[5] Do not eat, drink, or smoke in

the handling area.[3]

Post-Handling: Wash hands and any exposed skin thoroughly after handling and removing

PPE.[3][7]

Spill Management:

Minor Spills:

Avoid breathing dust and contact with skin and eyes.[5]

Wear appropriate PPE.[5]

Use dry clean-up procedures; avoid generating dust.[5]

Vacuum or sweep up the material. The vacuum cleaner must be fitted with a HEPA filter.[5]

Place in a suitable, labeled container for disposal.[5][8]

Major Spills:

Advise personnel in the area and alert emergency responders.[5]

Evacuate the area.[1]

Wear a self-contained breathing apparatus and personal protective equipment.[1][6]

Contain the spill and prevent it from entering drains.[6][8]

Clean up as with a minor spill, using appropriate equipment.[6]

Disposal:
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Dispose of waste in accordance with local, state, and federal regulations.[5]

Empty containers should be taken to an approved waste handling site for recycling or

disposal.[2][6]

Do not allow wash water from cleaning equipment to enter drains.[5]

Workflow for Handling Ramiprilat
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Caption: Workflow for the safe handling of Ramiprilat in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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